
Methoxyfenozide's potential for bioaccumulation
in ecosystems

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Methoxyfenozide

CAS No.: 161050-58-4

Cat. No.: B1676416 Get Quote

Topic: Methoxyfenozide's Potential for Bioaccumulation in Ecosystems Content Type:

Technical Whitepaper Audience: Researchers, Senior Scientists, Regulatory Affairs

Professionals

Executive Summary: The Persistence-
Bioaccumulation Paradox
Methoxyfenozide (MET) presents a unique toxicokinetic profile that challenges standard

heuristic models in environmental risk assessment. As a diacylhydrazine insecticide acting as

an ecdysone agonist, it exhibits high environmental persistence (DT50 > 300 days in soil) and

moderate lipophilicity (Log Kow ~3.7). Theoretically, these properties predict significant

bioconcentration in aquatic organisms.

However, empirical data reveals a bioaccumulation paradox: despite its lipophilic nature and

environmental stability, MET exhibits negligible bioconcentration factors (BCF < 25 L/kg) in fish.

[1] This guide dissects the mechanistic basis of this phenomenon, attributing it to rapid Phase II

metabolic clearance (glucuronidation) that overrides passive uptake kinetics. We provide a

technical roadmap for assessing these dynamics, from molecular physicochemical drivers to

standardized OECD 305 validation protocols.
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The bioaccumulation potential of MET is governed by its ability to partition into lipid-rich tissues

versus its susceptibility to hydrolytic or metabolic degradation.

Table 1: Physicochemical Properties Relevant to Bioaccumulation

Parameter Value
Implication for
Bioaccumulation

IUPAC Name
N-tert-butyl-N-(3-methoxy-o-

toluoyl)-3,5-xylohydrazide

Structure dictates receptor

binding (EcR) and metabolic

sites.

Molecular Weight 368.47 g/mol
Moderate size allows

membrane permeability.

Log Kow 3.72 (pH 7, 20°C)

Critical: >3.0 threshold

suggests potential for

bioconcentration in lipids.

Water Solubility 3.3 mg/L (20°C)

Low solubility limits dissolved

fraction available for gill

uptake.

Vapor Pressure < 1.33 × 10⁻⁵ Pa

Non-volatile; transport is

water/sediment-driven, not

atmospheric.

Hydrolysis Stable (pH 5, 7, 9)
Abiotic degradation in water is

negligible; persistence is high.

Environmental Fate: The "Sink" Effect
Before bioaccumulation can occur, the organism must encounter the compound. MET is

characterized by high persistence but moderate mobility, leading to its accumulation in

sediment "sinks" rather than the water column.

Fate Pathway Diagram
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Figure 1: Environmental fate pathways illustrating the partitioning of Methoxyfenozide into

sediment sinks, which serves as the primary long-term exposure route for benthic organisms.

Mechanisms of Bioaccumulation & Clearance[2]
This section addresses the core scientific question: Why is the BCF so low?

The Uptake vs. Elimination Balance
Bioaccumulation occurs when the rate of uptake (

) exceeds the rate of elimination (

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1676416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For MET,

is driven by passive diffusion across gills (lipophilicity). However,

is dramatically upregulated by active metabolic clearance.

Metabolic Transformation (The Protective Mechanism)
Research indicates that fish and other non-target organisms rapidly metabolize MET,

preventing equilibrium storage in lipid tissues. The primary pathway involves:

Phase I: Demethylation of the A-ring methoxy group (forming metabolite RH-117236).

Phase II: Rapid conjugation with glucuronic acid (forming RH-141518).

Elimination: The polar glucuronide conjugate is excreted via bile/feces.

Metabolic Pathway Diagram
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Figure 2: The dominant metabolic pathway in vertebrates. Rapid glucuronidation renders the

molecule hydrophilic, facilitating excretion and preventing bioaccumulation.

Empirical Bioaccumulation Data
Contrast the theoretical predictions with validated experimental results.

Table 2: Bioconcentration Factors (BCF) in Aquatic Species
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Organism Exposure Type BCF (L/kg) Classification Source

Bluegill Sunfish

(Lepomis

macrochirus)

Flow-through

(28d)
1.1 - 22.1

Non-

Bioaccumulative

EPA/EFSA

Reviews

Rainbow Trout

(Oncorhynchus

mykiss)

Flow-through < 10
Non-

Bioaccumulative
Industry Data

Daphnia magna Static Renewal

N/A (Acute

Toxicity

dominates)

High Toxicity

Risk
OECD 202

Analysis: Regulatory thresholds for "Bioaccumulative" classification are typically BCF > 2000

(REACH) or BCF > 1000 (US EPA). MET values are orders of magnitude below these triggers.

The "1.1 - 22.1" range confirms that steady-state tissue concentrations never reach critical

levels due to the high elimination rate constant (

).

Experimental Protocol: OECD 305 (Flow-Through)
To validate bioaccumulation potential for new formulations or comparative studies, the OECD

Test Guideline 305 is the gold standard. Below is a refined workflow emphasizing critical control

points for MET.

Protocol Workflow
Pre-Test Stability Check: Verify MET stability in the test water. (MET is stable, so degradation

during the test is not a confounding factor).

Uptake Phase (28 Days):

System: Flow-through aquaria to maintain constant concentration.

Concentrations: Two test concentrations (e.g., 0.02 mg/L and 0.2 mg/L) + Control. Note:

Ensure concentrations are below the water solubility limit (3.3 mg/L).
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Sampling: Sample fish and water at days 1, 3, 7, 14, 21, 28.

Depuration Phase (14-28 Days):

Transfer remaining fish to clean, compound-free water.

Sampling: Sample at days 1, 3, 7, 10, 14 to calculate elimination half-life (

).

Analysis:

Extract tissues (Lipid correction is vital).

Analyze via HPLC-MS/MS (LOQ < 0.01 mg/kg).[2]

Experimental Logic Diagram
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Figure 3: Workflow for OECD 305 Bioconcentration Test. Critical decision point is the

achievement of steady state (Plateau) before initiating depuration.

Ecological Risk Assessment (ERA)
While bioaccumulation is low, ecological risk remains due to high toxicity to specific

invertebrates.

PBT Assessment:

P (Persistence):High. (Meets criteria).

B (Bioaccumulation):Low. (Does not meet criteria; BCF < 2000).

T (Toxicity):High for aquatic invertebrates (LC50 < 1 mg/L for some species).

Conclusion: MET is not a PBT substance, but it is a vP (very Persistent) substance.

Risk Characterization: The primary risk is not biomagnification up the food chain (secondary

poisoning of birds/mammals), but rather direct toxicity to sediment-dwelling and aquatic

invertebrates due to the compound's persistence in sediment sinks.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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